Cas no 93778-21-3 (2-Pyrazinecarboxylicacid, 1-methylethyl ester)
93778-21-3 structure
Product Name:2-Pyrazinecarboxylicacid, 1-methylethyl ester
CAS No:93778-21-3
MF:C8H10N2O2
MW:166.177201747894
CID:806452
PubChem ID:3022328
Update Time:2025-04-19
2-Pyrazinecarboxylicacid, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinecarboxylicacid, 1-methylethyl ester
- isopropyl pyrazinecarboxylate
- propan-2-yl pyrazine-2-carboxylate
- NS00039614
- SCHEMBL9407292
- EINECS 298-155-4
- 93778-21-3
- DTXSID30239629
- AKOS008948355
- ISOPROPYL PYRAZINE-2-CARBOXYLATE
-
- Inchi: 1S/C8H10N2O2/c1-6(2)12-8(11)7-5-9-3-4-10-7/h3-6H,1-2H3
- InChI Key: UQIVGDUWRUPYRU-UHFFFAOYSA-N
- SMILES: O(C(C1C=NC=CN=1)=O)C(C)C
Computed Properties
- Exact Mass: 166.074228
- Monoisotopic Mass: 166.074228
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 52.1
Experimental Properties
- Density: 1.129
- Boiling Point: 246°Cat760mmHg
- Flash Point: 102.6°C
- Refractive Index: 1.502
2-Pyrazinecarboxylicacid, 1-methylethyl ester Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
93778-21-3 (2-Pyrazinecarboxylicacid, 1-methylethyl ester) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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